Cas no 2171586-87-9 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid
• CAS No: 2171586-87-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6019038
• PubChem ID: 165821450
• Update Time: 2025-06-13

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid
• EN300-1555004
• 2171586-87-9
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}oxolane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-16(2)11-24(25(30)28-13-18-12-17(14-34-18)26(31)32)29-27(33)35-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23-24H,11-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： YPXWCDMBVCFECU-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CC1CNC(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid

Research Brief on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid (CAS: 2171586-87-9)

In recent years, the compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid (CAS: 2171586-87-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolane-3-carboxylic acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and the design of novel bioactive compounds.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of peptide-based therapeutics, particularly in targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid exhibit enhanced stability and bioavailability, making them promising candidates for treating diseases such as cancer and neurodegenerative disorders.

Another key area of research involves the use of this compound in the synthesis of cyclic peptides. A 2024 study published in Organic & Biomolecular Chemistry explored its utility in constructing constrained peptide scaffolds, which are essential for improving peptide drug properties like metabolic stability and membrane permeability. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized peptides.

Furthermore, the compound's role in the development of PROTACs (Proteolysis Targeting Chimeras) has been investigated. A recent preprint on bioRxiv (2024) described its incorporation into bifunctional molecules designed to degrade specific disease-causing proteins. The study reported promising in vitro results, with the compound facilitating efficient target protein degradation in cancer cell lines.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid (CAS: 2171586-87-9) continues to be a versatile and valuable tool in chemical biology and drug discovery. Its applications span peptide synthesis, cyclic peptide design, and emerging therapeutic modalities like PROTACs. Ongoing research is expected to further elucidate its potential and expand its utility in addressing unmet medical needs.